Cas no 1224888-27-0 (4-(Ethyloxy)-3-oxobutanenitrile)

• Product Name: 4-(Ethyloxy)-3-oxobutanenitrile
• CAS No: 1224888-27-0
• MF: C₆H₉NO₂
• MW: 127.141161680222
• CID: 2114411
• Update Time: 2023-08-04

4-(Ethyloxy)-3-oxobutanenitrile Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-3-oxoButanenitrile
• Butanenitrile,4-ethoxy-3-oxo-
• 4-(ethyloxy)-3-oxobutanenitrile
• RQJOWKSETNOLGH-UHFFFAOYSA-N
• 4-(Ethyloxy)-3-oxobutanenitrile

• Inchi： 1S/C6H9NO2/c1-2-9-5-6(8)3-4-7/h2-3,5H2,1H3
• InChI Key： RQJOWKSETNOLGH-UHFFFAOYSA-N
• SMILES： O(CC)CC(CC#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 133
• Topological Polar Surface Area: 50.1